N-[4'-(benzyloxy)-4-biphenylyl]acetamide

• IUPAC Name: N-[4-(4-phenylmethoxyphenyl)phenyl]acetamide
• InChI: InChI=1S/C21H19NO2/c1-16(23)22-20-11-7-18(8-12-20)19-9-13-21(14-10-19)24-15-17-5-3-2-4-6-17/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: XWIAZIYULPZGDL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to N-[4'-(benzyloxy)-4-biphenylyl]acetamide often involves palladium-catalyzed arylation processes. For instance, the palladium-catalyzed, selective monoarylation of ortho-C-H bonds of various benzamides has been realized using directing groups, showcasing the versatility and efficiency of palladium-catalyzed reactions in synthesizing biaryl amide derivatives with potential structural similarities to N-[4'-(benzyloxy)-4-biphenylyl]acetamide (Reddy et al., 2017).

Molecular Structure Analysis

Molecular structure analysis of compounds similar to N-[4'-(benzyloxy)-4-biphenylyl]acetamide, such as N-Benzyl-2-(3-chloro-4-hydroxyphenyl)acetamide, reveals non-planar discrete molecules linked by intermolecular N-H⋯O and O-H⋯O hydrogen bonds. This indicates the significance of hydrogen bonding in the crystal packing and stability of these molecules (Davis & Healy, 2010).

Chemical Reactions and Properties

N-[4'-(benzyloxy)-4-biphenylyl]acetamide derivatives undergo various chemical reactions, including silylation, which leads to the formation of silaheterocyclic benzoxazasiloles. These reactions are essential for modifying the chemical structure and properties of the compound for specific applications. For example, the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes leads to silaheterocyclic compounds, demonstrating the chemical reactivity and potential for chemical modifications of acetamide derivatives (Lazareva et al., 2017).

Physical Properties Analysis

The physical properties, including solvatochromism and phase structures, of compounds related to N-[4'-(benzyloxy)-4-biphenylyl]acetamide, provide insights into their solubility, crystallinity, and optical properties. Solvatochromism and the effect of bifurcate hydrogen bonds on IR spectra and dipole moments in solutions have been studied, indicating the complex interactions and stability of these compounds in different solvents (Krivoruchka et al., 2004).

Chemical Properties Analysis

The chemical properties of N-[4'-(benzyloxy)-4-biphenylyl]acetamide derivatives, such as reactivity towards silylation and carbonylation, are pivotal in understanding their functionality and potential applications. For example, the reductive carbonylation of nitrobenzene to form N-(4-hydroxyphenyl)acetamide selectively in one pot highlights the potential for efficient synthesis and functionalization of acetamide derivatives (Vavasori et al., 2023).